![molecular formula C20H22O4 B4774900 2-ethoxy-4-formylphenyl 4-tert-butylbenzoate](/img/structure/B4774900.png)
2-ethoxy-4-formylphenyl 4-tert-butylbenzoate
Overview
Description
2-ethoxy-4-formylphenyl 4-tert-butylbenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of benzoic acid and has a molecular formula of C23H26O4. In
Mechanism of Action
The mechanism of action of 2-ethoxy-4-formylphenyl 4-tert-butylbenzoate is not fully understood. However, studies have shown that it inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It also has anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and does not cause any significant adverse effects on the body. However, further studies are needed to determine its long-term effects on human health.
Advantages and Limitations for Lab Experiments
The advantages of using 2-ethoxy-4-formylphenyl 4-tert-butylbenzoate in lab experiments include its high yield synthesis method, low toxicity, and potential applications in various fields. However, its limitations include its limited solubility in water and its instability under acidic conditions.
Future Directions
There are several future directions for the research on 2-ethoxy-4-formylphenyl 4-tert-butylbenzoate. These include:
1. Further studies on its mechanism of action and its potential applications in medicine.
2. Development of new synthesis methods to improve its yield and stability.
3. Studies on its environmental impact and potential toxicity to non-target organisms.
4. Exploration of its potential applications in material science and agriculture.
5. Development of new derivatives with improved properties and potential applications.
In conclusion, this compound is a promising compound with potential applications in various fields. Its low toxicity and high yield synthesis method make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and its long-term effects on human health and the environment.
Scientific Research Applications
2-ethoxy-4-formylphenyl 4-tert-butylbenzoate has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has shown promising results in the treatment of cancer and inflammation. In agriculture, it has been used as a pesticide due to its insecticidal properties. In material science, it has been used as a precursor for the synthesis of various organic compounds.
properties
IUPAC Name |
(2-ethoxy-4-formylphenyl) 4-tert-butylbenzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22O4/c1-5-23-18-12-14(13-21)6-11-17(18)24-19(22)15-7-9-16(10-8-15)20(2,3)4/h6-13H,5H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBIGYOUPWWILPE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=O)OC(=O)C2=CC=C(C=C2)C(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.